Cas no 180791-02-0 (2-Benzylsulfanylpyridine-4-carbonitrile)

2-Benzylsulfanylpyridine-4-carbonitrile structure
180791-02-0 structure
Product Name:2-Benzylsulfanylpyridine-4-carbonitrile
CAS No:180791-02-0
MF:C13H10N2S
MW:226.296901226044
CID:2783278
PubChem ID:477437
Update Time:2025-04-21

2-Benzylsulfanylpyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • AKOS000213378
    • Benzylthiopyridine deriv.
    • DTXSID40332998
    • 180791-02-0
    • 2-Benzylsulfanyl-isonicotinonitrile
    • SCHEMBL15970465
    • 2-Benzylsulfanylpyridine-4-carbonitrile
    • Inchi: 1S/C13H10N2S/c14-9-12-6-7-15-13(8-12)16-10-11-4-2-1-3-5-11/h1-8H,10H2
    • InChI Key: CSEJMYVAIPCCMY-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C#N)C=CN=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 226.05646950Da
  • Monoisotopic Mass: 226.05646950Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 62Ų
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